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This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals seeking to access the European Prevention of Alzheimer's
Dementia (EPAD) neuroimaging dataset. The EPAD project has collected a rich dataset from
over 2,000 participants in its Longitudinal Cohort Study (LCS), designed to enhance the
understanding of the early stages of Alzheimer's disease.[1][2][3][4][5][6] This resource is now
openly available to the global research community to accelerate the development of effective
treatments.[2][7][8]

Overview of Available Neuroimaging Data

The EPAD neuroimaging dataset is a comprehensive collection of MRI scans aimed at
characterizing the preclinical and prodromal stages of Alzheimer's Disease.[9][10] The data is
available in various formats to suit different research needs, from raw data to pre-processed
files and derived phenotypes.[1]

Data Releases

The EPAD project has had several data releases, with the final dataset designated as
Version.IMI (V.IMI), which encompasses all data collected during the Innovative Medicines
Initiative (IMI) funding period.[1][3][5][6] Earlier releases include V500.0 and V1500.0,
corresponding to the baseline data of the first 500 and 1500 participants, respectively.[11][12]

Neuroimaging Modalities
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The imaging protocol includes a set of core MRI sequences that were mandatory for all
participants and advanced sequences acquired from a subset of participants at specialized
scanning sites.[1][2][9]

Data Category Description Participant Coverage

3D T1-weighted (T1w) and 3D

Fluid-Attenuated Inversion

Recovery (FLAIR) sequences o
Core Sequences o All participants

providing structural and

morphological information.[1]

[2]19]

Arterial Spin Labeling (ASL),
Diffusion MRI (dMRI), and

resting-state functional MRI o ] )
Advanced Sequences participants, acquired at sites

(rs-fMRI) for more detailed )
) o ) with 3T scanners.[1][2][9]
investigation of brain structure

and function.[1][2][9]

Approximately 70% of

Data Formats

Researchers can request neuroimaging data in three different formats:[1]

Format Description

Unprocessed core and/or advanced sequences

Raw NIfTI files )

in NIfTI format.[1]

Pre-processed data resulting from standardized
Processed NIfTI files pipelines (e.g., FreeSurfer, fmriprep,

ExploreASL).[1]

Numeric variables in CSV format, representing
Image-Derived Phenotypes (IDPs) multimodal biologically relevant neuroimaging

features (e.g., gray matter volumes).[1][13]

Application Protocol for Data Access
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Access to EPAD neuroimaging data is managed through the Alzheimer's Disease Data
Initiative (ADDI) and its AD Workbench.[1][7][8] The process is designed to be secure and
efficient, providing researchers with the necessary tools to conduct their analyses.

Step-by-Step Application Workflow

The following diagram outlines the key steps for applying for EPAD neuroimaging data access:

<<<<<<<<<<<<<<<

Click to download full resolution via product page

EPAD Neuroimaging Data Access Workflow

Detailed Application Steps

e Preparation:

o Review Documentation: Before initiating an application, it is crucial to download and
thoroughly review the "Data Access Terms and Conditions" and the "Data Information
Pack" for the specific data release of interest (e.g., V.IMI).[1][14][15] These documents
provide essential details about the dataset and the policies governing its use.

o Data Dictionary: Familiarize yourself with the available data by consulting the Data
Dictionary, which can be accessed through the Aridhia website.[14]

« Initiate Application:
o ADDI Portal: Navigate to the AD Data Initiative Portal.[1][7]

o Account Creation: If you do not have an account, you will need to register and create one.
Following registration, request a Workspace.[1][7]
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e Submit Application Form:

o Online Form: Once logged in, locate the EPAD dataset page and complete the online
application form to request access to data and/or images.[1]

o Specify Requirements: For neuroimaging requests, it is important to specify the required
sequences and formats for your analysis.[1] Note that requesting imaging access will also
grant you access to the corresponding clinical data.[1]

e Application Review and Access:

o Processing Time: Your application will be processed, which typically takes several
business days.[1] Applications for imaging data may have a longer turnaround time.[1]

o Notification: You will be informed of the final decision regarding your application.[1]

o Data Access: Upon approval, you can access, download, and transfer the data files for
analysis within your online AD Workbench Workspace.[1]

Experimental Protocols

The EPAD study implemented a standardized MRI acquisition protocol across multiple sites to
ensure data harmonization.[9] While accommodating for differences in scanner hardware and

software, a common scanning protocol was developed.[9]

Image Processing and Quality Control

A semi-automatic, multimodal pipeline was developed to curate, preprocess, and perform
quality control (QC) on the MRI dataset.[9][10] This pipeline harmonizes the data structure from
different sites and applies standardized preprocessing steps.[9][10] The entire processing
workflow is publicly available on GitHub.[9]

The key stages of the image processing workflow are illustrated below:
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EPAD Neuroimaging Data Processing Workflow
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This workflow ensures that the data provided to researchers is of high quality and has been
processed in a consistent and reproducible manner.

Publication Policy

Researchers who publish results generated using EPAD data and/or samples are required to
acknowledge the EPAD project and its funding sources.[1][7][16] The specific acknowledgment
text and publication policies are detailed in the EPAD Policy document for Publications.[1][16]
[17]

By making its data openly accessible, the EPAD consortium aims to foster global collaboration
among researchers to accelerate progress in preventing and treating Alzheimer's dementia.[1]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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